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Compound of Interest

Compound Name: 1-Chloro-2-(chloromethoxy)ethane

CAS No.: 1462-33-5

Cat. No.: B114568

Get Quote

1-Chloro-2-(chloromethoxy)ethane is a valuable, yet hazardous, bifunctional molecule

employed as a chemical intermediate in the synthesis of more complex molecular

architectures, particularly within the pharmaceutical industry.[1] Its structure, featuring both a

chloroethyl group and a reactive chloromethoxy ether (an α-halo ether), allows for sequential

and site-selective reactions, making it a strategic building block.

This guide is structured to provide researchers and drug development professionals with a

comprehensive understanding of its synthesis. We will move from the foundational reaction

principles to a detailed, field-tested protocol, emphasizing not just the procedural steps but the

underlying chemical logic and, most critically, the stringent safety measures required. The

synthesis of α-halo ethers is not a trivial undertaking; these compounds are presumed

carcinogens, and their handling demands the utmost respect and caution.

PART 1: Critical Safety Imperatives - A Non-
Negotiable Framework
The synthesis and handling of 1-Chloro-2-(chloromethoxy)ethane and related α-halo ethers

must be approached with an uncompromising commitment to safety. This class of compounds,
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which includes chloromethyl methyl ether (CMME) and the highly carcinogenic

bis(chloromethyl) ether (BCME), is associated with significant health risks.

Carcinogenicity: Technical-grade chloromethyl methyl ether (CMME) is a known human

carcinogen, and other α-halo ethers are reasonably anticipated to be carcinogenic.[2][3]

Exposure, particularly through inhalation, has been linked to an increased risk of lung

cancer.[3] Therefore, 1-Chloro-2-(chloromethoxy)ethane must be handled as a suspected

carcinogen.

Mandatory Engineering Controls: All operations involving this compound—from reaction

setup to purification and storage—must be conducted within a certified, high-performance

chemical fume hood to prevent inhalation of vapors.

Personal Protective Equipment (PPE): A comprehensive PPE regimen is required. This

includes, at a minimum:

A properly fitted lab coat.

Chemical splash goggles and a face shield.

Chemically resistant gloves (e.g., nitrile or neoprene, double-gloving is recommended).

Check glove manufacturer's data for breakthrough times.

Waste Disposal: All chemical waste, including residual reagents, solvents, and contaminated

materials (gloves, pipette tips, etc.), must be disposed of in accordance with local and

federal hazardous waste regulations.

PART 2: Principles of Synthesis - Mechanistic
Insights
The most direct and historically established method for preparing α-chloroethers is the acid-

catalyzed reaction of an alcohol with formaldehyde and hydrogen chloride.[4] This approach is

adapted here for the synthesis of 1-Chloro-2-(chloromethoxy)ethane from 2-chloroethanol.

The reaction proceeds through a well-understood, multi-step mechanism:
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Activation of Formaldehyde: Gaseous hydrogen chloride protonates the carbonyl oxygen of

formaldehyde, significantly increasing the electrophilicity of the carbonyl carbon.

Nucleophilic Attack: The hydroxyl group of 2-chloroethanol acts as a nucleophile, attacking

the activated formaldehyde to form a protonated hemiacetal intermediate.

Formation of the Hemiacetal: Deprotonation yields a hemiacetal, RO-CH₂-OH.

Protonation and Water Elimination: The hydroxyl group of the hemiacetal is protonated by

HCl, forming a good leaving group (H₂O). Subsequent elimination of water generates a

resonance-stabilized oxonium ion, [RO=CH₂]⁺.

Chloride Attack: The chloride ion (Cl⁻), a competent nucleophile, attacks the electrophilic

carbon of the oxonium ion to yield the final product, 1-Chloro-2-(chloromethoxy)ethane.

This entire sequence is a series of equilibrium reactions. The use of a high concentration of

anhydrous HCl gas drives the equilibrium toward the final product.
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Mechanism: Acid-Catalyzed Formation of 1-Chloro-2-(chloromethoxy)ethane

Formaldehyde (HCHO) +
2-Chloroethanol (ClCH2CH2OH)

Protonation of Formaldehyde
[H2C=O-H]+

+ HCl

Nucleophilic Attack by Alcohol

+ ClCH2CH2OH

Hemiacetal Intermediate
(ClCH2CH2O-CH2-OH)

Protonation of Hemiacetal Hydroxyl

+ HCl

Formation of Oxonium Ion
[ClCH2CH2O=CH2]+ + H2O

- H2O

Nucleophilic Attack by Chloride Ion (Cl-)

Product: 1-Chloro-2-(chloromethoxy)ethane
(ClCH2CH2OCH2Cl)

Click to download full resolution via product page

Caption: Reaction mechanism for the synthesis of 1-Chloro-2-(chloromethoxy)ethane.
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PART 3: Detailed Experimental Protocol
This protocol is adapted from established procedures for the synthesis of analogous α-halo

ethers.[4][5]

Materials and Reagents:

Reagent
Molar Mass (
g/mol )

Quantity Moles Notes

Paraformaldehyd

e
(CH₂O)n 33.0 g ~1.10

Reagent grade,

ensure it is dry.

2-Chloroethanol 80.51 80.5 g (68 mL) 1.00
Reagent grade,

anhydrous.

Hydrogen

Chloride
36.46 ~80 g ~2.20

Anhydrous gas

from a lecture

bottle or cylinder.

Anhydrous CaCl₂ 110.98 As needed - For drying.

Equipment:

500 mL three-necked round-bottom flask

Gas dispersion tube (fritted gas bubbler)

Mechanical stirrer

Thermometer

Reflux condenser fitted with a drying tube (e.g., filled with Drierite/CaCl₂)

Ice-water bath

Separatory funnel

Distillation apparatus (short-path or Vigreux column) suitable for vacuum distillation.
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Step-by-Step Procedure:

Reaction Setup: Assemble the three-necked flask with the mechanical stirrer, gas dispersion

tube, and condenser in a certified chemical fume hood. The gas dispersion tube should

reach near the bottom of the flask.

Charging Reagents: To the flask, add 2-chloroethanol (80.5 g) and paraformaldehyde (33.0

g).

Initiating Reaction: Begin stirring the mixture and place the flask in an ice-water bath to

maintain an internal temperature of 0-10 °C.

HCl Gas Introduction: Slowly bubble anhydrous hydrogen chloride gas through the stirred

suspension. The paraformaldehyde will gradually dissolve as it depolymerizes and reacts.

Temperature Control & Monitoring: The reaction is exothermic. Carefully control the rate of

HCl addition to maintain the internal temperature below 20 °C. Continue the addition of HCl

for 2-3 hours, or until the solution is saturated and two distinct layers form.

Reaction Completion & Phase Separation: Once the reaction is complete (indicated by the

formation of a dense lower layer of the product), stop the HCl flow. Allow the mixture to stand

and transfer the entire contents to a separatory funnel.

Initial Separation: Separate the lower, crude product layer.

Salting Out: Add a saturated solution of calcium chloride to the aqueous (upper) layer to

decrease the solubility of the ether, which may cause a small additional amount of the

product to separate. Combine this with the main crude portion.

Drying: Dry the combined crude product over anhydrous calcium chloride. Swirl occasionally

for 20-30 minutes, then decant or filter to remove the drying agent.

Purification: Purify the crude product by vacuum distillation.[6] Collect the fraction boiling at

the appropriate temperature and pressure. The boiling point is reported as 147 °C at

atmospheric pressure.[1]
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Caption: High-level experimental workflow for the synthesis of 1-Chloro-2-
(chloromethoxy)ethane.

PART 4: Product Characterization & Data
The identity and purity of the synthesized 1-Chloro-2-(chloromethoxy)ethane should be

confirmed using standard analytical techniques.

Physicochemical Properties:

Property Value Source

CAS Number 1462-33-5 [1]

Molecular Formula C₃H₆Cl₂O [1]

Molecular Weight 127.98 g/mol [1]

Appearance Colorless to light yellow liquid [1]

Boiling Point 147 °C (at 760 mmHg) [1]

Density 1.28 g/cm³ [1]

Refractive Index 1.425 [1]

Analytical Characterization:

Gas Chromatography (GC): Purity should be assessed by GC, with an expected purity of

>98% for the distilled product.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show three distinct signals:
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A triplet corresponding to the -O-CH₂-CH₂-Cl protons.

A triplet corresponding to the -O-CH₂-CH₂-Cl protons.

A singlet corresponding to the highly deshielded O-CH₂-Cl protons.

¹³C NMR: The carbon NMR spectrum should show three signals corresponding to the

three unique carbon atoms in the molecule.

Infrared (IR) Spectroscopy: The IR spectrum should prominently feature C-O-C stretching

frequencies characteristic of an ether and C-Cl stretching bands.

Conclusion
The synthesis of 1-Chloro-2-(chloromethoxy)ethane is a practical procedure for experienced

chemists, yielding a versatile intermediate for pharmaceutical and organic synthesis.[1] The

methodology, rooted in the classical acid-catalyzed formation of α-halo ethers, is effective but

requires rigorous adherence to safety protocols due to the carcinogenic potential of the product

class.[2][3] Proper execution of the reaction under controlled temperatures, followed by careful

workup and vacuum distillation, can yield a product of high purity. The validation of this purity

and the confirmation of the structure through modern analytical techniques are essential final

steps in this self-validating protocol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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